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Abstract

Alpha-lactose is a fundamental component in numerous microbiological differentiation media,
enabling the characterization and identification of microorganisms based on their ability to
ferment this disaccharide. This application note provides detailed protocols for the preparation
and use of key lactose-based differentiation media, including MacConkey Agar, Eosin
Methylene Blue (EMB) Agar, and Lactose Broth. It also outlines the biochemical principles
underlying lactose metabolism in bacteria, with a focus on the Enterobacteriaceae family.
Quantitative data on the expected results for various microorganisms are presented in tabular
format to facilitate interpretation. Furthermore, this document includes diagrams of the lactose
metabolism pathway and experimental workflows to provide a comprehensive resource for
researchers, scientists, and drug development professionals.

Introduction

The differentiation of microorganisms is a cornerstone of microbiology, crucial for clinical
diagnostics, food safety, and pharmaceutical research. One of the most common and effective
methods for bacterial differentiation is the assessment of their carbohydrate fermentation
capabilities. Alpha-lactose, a readily available and cost-effective disaccharide, serves as a key
fermentable sugar in a variety of culture media.
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The ability of a microorganism to ferment lactose is dependent on the presence of two key
enzymes: (3-galactoside permease, which transports lactose into the cell, and 3-galactosidase,
which hydrolyzes lactose into glucose and galactose.[1][2] The subsequent metabolism of
these monosaccharides produces acidic byproducts, which can be visualized through the use
of pH indicators incorporated into the culture medium. This color change allows for the
straightforward differentiation of lactose-fermenting from non-lactose-fermenting organisms.[3]

[4115]

This application note details the preparation and application of several widely used lactose-
containing differentiation media and provides expected results for common bacterial species.

Biochemical Principle: Lactose Metabolism

The metabolism of lactose in bacteria, particularly in Escherichia coli, is a well-characterized
process governed by the lac operon. The key steps are outlined below:

Transport: Lactose is transported across the bacterial cell membrane by the enzyme 3-
galactoside permease, encoded by the lacY gene.[6][7]

e Hydrolysis: Once inside the cell, B-galactosidase, encoded by the lacZ gene, cleaves the
B-1,4 glycosidic bond of lactose, yielding D-glucose and D-galactose.[6][8]

e Glycolysis: Glucose and galactose are then funneled into the glycolytic pathway to generate
ATP and acidic end-products, such as lactic acid, acetic acid, and formic acid.[9]

e Gas Production: Some bacteria, in a process known as mixed acid fermentation, will also
produce gaseous byproducts, including carbon dioxide (CO2) and hydrogen (H2).[10]

The accumulation of acidic byproducts lowers the pH of the surrounding medium, leading to a
color change in the presence of a pH indicator.

Lactose Metabolism Pathway
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Caption: Lactose metabolism pathway in bacteria.

Key Differentiation Media and Protocols
MacConkey Agar

MacConkey agar is a selective and differential medium used for the isolation and differentiation
of Gram-negative enteric bacilli based on their ability to ferment lactose.[3][4][5]

Principle: The medium contains crystal violet and bile salts to inhibit the growth of most Gram-
positive bacteria.[11] Lactose is the sole carbohydrate source, and neutral red is the pH
indicator. Lactose-fermenting bacteria produce acidic byproducts, lowering the pH of the
medium and causing the colonies to appear pink to red. Non-lactose fermenters remain
colorless or have the color of the medium.[3][4]

Experimental Protocol: Preparation of MacConkey Agar
e Suspend 49.53 grams of MacConkey agar powder in 1 liter of purified water.[10]
» Heat to boiling with frequent agitation to completely dissolve the medium.

o Sterilize by autoclaving at 121°C for 15 minutes.
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Cool the medium to 45-50°C in a water bath.

Mix well and pour into sterile Petri dishes.

Allow the agar to solidify at room temperature.

Store the plates at 2-8°C until use.

Experimental Protocol: Inoculation and Incubation

e Using a sterile inoculating loop, streak a sample of the bacterial culture onto the surface of
the MacConkey agar plate.

e Incubate the plates in an inverted position at 35-37°C for 18-24 hours.

o Observe the plates for colony morphology and color.

Data Presentation: Expected Results on MacConkey Agar
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BENGHE

. Other
. . Lactose Colony Size o
Microorganism . Colony Color Characteristic
Fermentation (mm)
S
Dry, flat colonies,
may have a
Escherichia coli Rapid Fermenter  Pink to Red 2-3 surrounding zone
of precipitated
bile salts.[12][13]
Klebsiella ] Mucoid, convex
) Fermenter Pink to Red 3-5 )
pneumoniae colonies.[12]
Enterobacter ] Mucoid, convex
Fermenter Pink to Red 2-4 ]
aerogenes colonies.[3]
Citrobacter )
. Slow Fermenter Pale Pinkto Red  2-3
freundii
Serratia Slow/Non- Colorless to Pale 10
marcescens Fermenter Pink
Salmonella
] Non-Fermenter Colorless 2-4
enterica
Shigella sonnei Non-Fermenter Colorless 1-2
o May exhibit
Proteus mirabilis ~ Non-Fermenter Colorless 2-3 )
swarming.
Often produces a
characteristic
Pseudomonas grape-like odor
_ Non-Fermenter Colorless 1-3
aeruginosa and may have a

greenish

pigmentation.

Eosin Methylene Blue (EMB) Agar

EMB agar is another selective and differential medium used for the isolation and differentiation
of Gram-negative enteric bacteria.[9][14]
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Principle: The dyes eosin Y and methylene blue inhibit the growth of Gram-positive bacteria
and act as pH indicators.[14] Lactose and sucrose are the fermentable carbohydrates. Strong
lactose fermenters, like E. coli, produce a large amount of acid, causing the dyes to precipitate
and giving the colonies a characteristic green metallic sheen.[14] Weaker lactose fermenters
produce pink to purple colonies. Non-lactose fermenters remain colorless or take on the color
of the medium.[14]

Experimental Protocol: Preparation of EMB Agar

e Suspend 36 grams of EMB agar powder in 1 liter of purified water.[15]

» Heat to boiling with frequent agitation to completely dissolve the medium.
» Sterilize by autoclaving at 121°C for 15 minutes.

e Cool the medium to 45-50°C in a water bath.

o Gently swirl the flask to resuspend the precipitate before pouring into sterile Petri dishes.
» Allow the agar to solidify at room temperature.

o Store the plates at 2-8°C in the dark until use.

Experimental Protocol: Inoculation and Incubation

» Streak the bacterial sample onto the surface of the EMB agar plate.
 Incubate the plates in an inverted position at 35-37°C for 18-24 hours.

o Examine the plates for colony color and the presence of a metallic sheen.

Data Presentation: Expected Results on EMB Agar
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. . Lactose .
Microorganism . Colony Color Metallic Sheen
Fermentation

Escherichia coli Rapid Fermenter Blue-black to purple Green metallic sheen
Klebsiella : . -

) Fermenter Pink to purple, mucoid  Absent or minimal
pneumoniae
Enterobacter ) ] o

Fermenter Pink to purple, mucoid  Absent or minimal

aerogenes
Salmonella enterica Non-Fermenter Colorless to amber Absent
Shigella sonnei Non-Fermenter Colorless to amber Absent
Proteus mirabilis Non-Fermenter Colorless to amber Absent

Lactose Broth

Lactose broth is a differential medium used to detect coliform bacteria in water, food, and dairy
products.[16][17] It is often used in the presumptive test for coliforms.

Principle: The medium contains lactose as the sole carbohydrate. The presence of a Durham
tube (a small inverted tube) allows for the detection of gas production, a characteristic of
coliform bacteria.[10] Acid production is indicated by a change in the pH indicator, if included,
or can be tested for separately.

Experimental Protocol: Preparation of Lactose Broth

o Dissolve 13 grams of lactose broth powder in 1 liter of purified water.[16][17]
o Dispense the broth into test tubes containing an inverted Durham tube.

» Sterilize by autoclaving at 121°C for 15 minutes.

» Allow the tubes to cool to room temperature. Ensure no air bubbles are trapped in the
Durham tubes.

e Store the tubes at 2-8°C until use.
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Experimental Protocol: Inoculation and Incubation
¢ Inoculate the lactose broth tubes with the sample to be tested.
e Incubate the tubes at 35-37°C for 24-48 hours.

o Observe the tubes for turbidity (indicating growth) and the presence of a gas bubble in the
Durham tube.

Data Presentation: Expected Results in Lactose Broth

Microorganism Growth (Turbidity) Gas Production
Escherichia coli + +

Klebsiella pneumoniae + +

Enterobacter aerogenes + +

Salmonella enterica +

Shigella sonnei +

Staphylococcus aureus

Experimental Workflow for Presumptive Coliform Test
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Caption: Presumptive test for coliforms workflow.

Confirmatory Tests

For a more definitive identification of lactose-fermenting and non-fermenting bacteria, a series
of biochemical tests are often performed on isolates from the primary differentiation media.
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ONPG Test

The ONPG (o-nitrophenyl-B-D-galactopyranoside) test is used to detect the presence of 3-
galactosidase, particularly in late or slow lactose fermenters that may lack the permease
enzyme.[1][18]

Principle: ONPG is a colorless substrate that can freely enter the bacterial cell. If 3-
galactosidase is present, it will cleave ONPG into galactose and o-nitrophenol, the latter of
which is a yellow compound.[1][18]

Experimental Protocol: ONPG Disk Test

Prepare a heavy suspension of the test organism in 0.5 mL of sterile saline.

Add an ONPG disk to the suspension.

Incubate at 35-37°C for up to 24 hours.

Observe for a color change to yellow.[18]

Data Presentation: Expected ONPG Test Results

. . Example
Test Result Observation Interpretation .
Organisms
] Escherichia coli,
- Yellow color B-galactosidase )
Positive Klebsiella spp.,
development present

Citrobacter spp.[2][18]

) Salmonella spp.,
] B-galactosidase )
Negative No color change Shigella spp., Proteus

absent
spp.[2]

IMViC Tests

The IMVIC (Indole, Methyl Red, Voges-Proskauer, and Citrate) tests are a set of four
biochemical tests used to differentiate members of the Enterobacteriaceae.[11][16][19]
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Data Presentation: Typical IMVIC Reactions

Voges-

Microorganism Indole Methyl Red Citrate
Proskauer
Escherichia coli + + - -
Klebsiella
] - - + +
pneumoniae
Enterobacter
- - + +
aerogenes
Proteus vulgaris + + - v
Salmonella
] - + - +
enterica

1
+

1

1

Shigella sonnei

v: variable result

Conclusion

Alpha-lactose is an indispensable component in microbiological differentiation media,
providing a reliable and cost-effective means of characterizing bacteria based on their
metabolic capabilities. The use of media such as MacConkey agar, EMB agar, and Lactose
Broth, in conjunction with confirmatory tests, allows for the accurate and efficient identification
of a wide range of microorganisms. The detailed protocols and expected results provided in this
application note serve as a valuable resource for professionals in research, clinical diagnostics,
and drug development.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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